2-(allylamino)-3-{[3-(2-furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: (5Z)-3-(furan-2-ylmethyl)-5-[[4-oxo-2-(prop-2-enylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H16N4O3S2/c1-2-8-21-17-14(18(25)23-9-4-3-7-16(23)22-17)11-15-19(26)24(20(28)29-15)12-13-6-5-10-27-13/h2-7,9-11,21H,1,8,12H2/b15-11-
• InChI Key: OJWFSRXCOQSXHH-PTNGSMBKSA-N
• Canonical SMILES: C=CCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC4=CC=CO4
• Isomeric SMILES: C=CCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CO4
• Molecular Formula: C20H16N4O3S2
• Molecular Weight: 424.5 g/mol

Description

This compound is a pyrido[1,2-a]pyrimidin-4-one derivative featuring a thiazolidinone core substituted with a 2-furylmethyl group and an allylamino side chain. The allylamino group at position 2 may contribute to solubility and reactivity, as seen in related compounds with aliphatic amine substituents .

The synthesis of such derivatives typically involves multi-step reactions, including condensation of pyrimidinone precursors with thiazolidinone intermediates under acidic or thermal conditions, as described for analogous thiazolidinone-containing compounds .

Comparison with Similar Compounds

Key Observations :

• Steric Effects : Bulky groups like phenylethyl () or benzodioxolylmethyl () may reduce conformational flexibility but improve target selectivity .
• Bioactivity Trends: Analogs with fused aromatic systems (e.g., furochromenyl in ) exhibit notable analgesic activity, suggesting that the target compound’s furylmethyl group may confer similar properties .

Physicochemical and Pharmacokinetic Properties

A hypothetical QSAR analysis based on van der Waals descriptors () predicts that:

• Lipophilicity : The 2-furylmethyl group may lower logP compared to benzodioxolylmethyl or phenylethyl analogs, improving aqueous solubility .
• Metabolic Stability: The allylamino group could undergo oxidative metabolism, whereas benzodioxolylmethyl analogs () are more resistant due to their cyclic ether structure .